Cas no 2228471-38-1 (2-hydroxy-3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid)

• Product Name: 2-hydroxy-3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid
• CAS No: 2228471-38-1
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6341333
• PubChem ID: 165670680
• Update Time: 2025-06-14

2-hydroxy-3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid
• 2228471-38-1
• EN300-1814717

• Inchi： 1S/C11H15NO4/c1-11(2,9(13)10(14)15)8-5-4-7(16-3)6-12-8/h4-6,9,13H,1-3H3,(H,14,15)
• InChI Key： YDATYCXHJQYWDZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=CC(=CN=1)OC

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-hydroxy-3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid

Comprehensive Overview of 2-hydroxy-3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228471-38-1): Properties, Applications, and Research Insights

The compound 2-hydroxy-3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228471-38-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinct chemical framework, featuring a pyridine ring substituted with a methoxy group and a hydroxybutanoic acid side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential role as a metabolic intermediate or a building block for more complex molecules. The presence of both hydrophilic and lipophilic moieties enhances its versatility in drug design and formulation.

In recent years, the demand for heterocyclic compounds like 2-hydroxy-3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid has surged due to their relevance in targeted drug delivery and enzyme inhibition. This compound's CAS No. 2228471-38-1 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry. Its structural similarity to naturally occurring amino acid derivatives also positions it as a key subject in biocatalysis studies. Users often inquire about its synthetic pathways, solubility profiles, and stability under physiological conditions, highlighting its practical relevance.

From a synthetic chemistry perspective, the preparation of 2-hydroxy-3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid involves multi-step reactions, including Grignard additions and oxidation-reduction sequences. The 5-methoxypyridine moiety is critical for modulating electronic properties, which can influence the compound's binding affinity in biological systems. Recent publications have explored its potential as a chiral auxiliary or ligand in asymmetric synthesis, addressing the need for stereoselective methodologies in modern organic chemistry.

The compound's physicochemical properties, such as its melting point, logP value, and pKa, are frequently discussed in forums and research papers. These parameters are essential for optimizing its use in formulation science and ADME studies. Additionally, its compatibility with green chemistry principles—such as low toxicity and biodegradability—aligns with current trends toward sustainable pharmaceutical development. Searches for "eco-friendly synthesis of pyridine derivatives" often reference this compound as a case study.

In the context of drug discovery, 2-hydroxy-3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid has been investigated for its potential interactions with enzymatic targets like kinases and GPCRs. Its hydrogen-bonding capacity and steric effects make it a valuable scaffold for designing small-molecule inhibitors. Queries such as "how to improve bioavailability of hydroxy acid derivatives" or "pyridine-based drug candidates 2024" underscore its relevance in contemporary research.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the development of functionalized polymers and coordination complexes. Its ability to act as a chelating agent has been explored in catalysis and nanotechnology. The integration of computational modeling (e.g., DFT calculations) has further elucidated its electronic structure, aiding in the rational design of derivatives with tailored properties.

In summary, 2-hydroxy-3-(5-methoxypyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228471-38-1) represents a multifaceted compound with broad implications across chemical, biological, and materials science domains. Its ongoing study addresses critical questions in structure-activity relationships and process optimization, making it a staple in modern scientific inquiry.